1. Home
  2. Product
  3. Glucocheirolin
Glucocheirolin Glucocheirolin Glucocheirolin potassium salt analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Glucocheirolin is a sulfone. It derives from a propylglucosinolate.
Brand Name: Vulcanchem
CAS No.: 15592-36-6
VCID: VC20983875
InChI: InChI=1S/C11H21NO11S3/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21)/t6-,8-,9+,10-,11+/m1/s1
SMILES: CS(=O)(=O)CCCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+]
Molecular Formula: C11H21NO11S3
Molecular Weight: 439.5 g/mol

Glucocheirolin

CAS No.: 15592-36-6

Cat. No.: VC20983875

Molecular Formula: C11H21NO11S3

Molecular Weight: 439.5 g/mol

* For research use only. Not for human or veterinary use.

Glucocheirolin - 15592-36-6

Specification

Description Glucocheirolin potassium salt analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Glucocheirolin is a sulfone. It derives from a propylglucosinolate.
CAS No. 15592-36-6
Molecular Formula C11H21NO11S3
Molecular Weight 439.5 g/mol
IUPAC Name [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 4-methylsulfonyl-N-sulfooxybutanimidothioate
Standard InChI InChI=1S/C11H21NO11S3/c1-25(17,18)4-2-3-7(12-23-26(19,20)21)24-11-10(16)9(15)8(14)6(5-13)22-11/h6,8-11,13-16H,2-5H2,1H3,(H,19,20,21)/t6-,8-,9+,10-,11+/m1/s1
Standard InChI Key OFKKQTQFWWIRBD-ZHVGPZTNSA-N
Isomeric SMILES CS(=O)(=O)CCCC(=NOS(=O)(=O)O)S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O
SMILES CS(=O)(=O)CCCC(=NOS(=O)(=O)[O-])SC1C(C(C(C(O1)CO)O)O)O.[K+]
Canonical SMILES CS(=O)(=O)CCCC(=NOS(=O)(=O)O)SC1C(C(C(C(O1)CO)O)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19